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Compound of Interest

Compound Name: Fenothiocarb

Cat. No.: B1672524 Get Quote

Fenothiocarb: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Fenothiocarb is a thiocarbamate acaricide effective against the eggs and juvenile stages of

various spider mites. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical and toxicological properties, mode of action, and environmental

fate. Detailed summaries of quantitative data are presented in tabular format for ease of

reference. Furthermore, this guide outlines generalized experimental workflows for its synthesis

and residue analysis, and visualizes its environmental degradation pathway.

Chemical Identity and Properties
Fenothiocarb, chemically known as S-(4-phenoxybutyl) N,N-dimethylcarbamothioate, is a non-

systemic acaricide. Its fundamental chemical and physical properties are summarized below.

Table 1: Chemical Identification of Fenothiocarb
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Identifier Value

IUPAC Name S-(4-phenoxybutyl) N,N-dimethylcarbamothioate

CAS Number 62850-32-2

Molecular Formula C₁₃H₁₉NO₂S

Molecular Weight 253.36 g/mol

Chemical Structure

Table 2: Physicochemical Properties of Fenothiocarb

Property Value

Melting Point 39.5 - 41°C

Boiling Point 155°C at 2.67 Pa

Vapor Pressure 0.166 mPa (20°C)

Water Solubility 30 mg/L (20°C)

logP (Octanol-Water Partition Coefficient) 3.3

Appearance White crystalline solid
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Toxicological Profile
Fenothiocarb exhibits moderate acute toxicity via the oral route. The available toxicological

data are summarized in the following tables.

Table 3: Acute Toxicity of Fenothiocarb

Species Route LD50/LC50

Rat Oral 1150 mg/kg

Rat Dermal >2000 mg/kg

Rat Inhalation (4h) >5.08 mg/L

Rabbit Skin Irritation Mild irritant

Rabbit Eye Irritation Mild irritant

Table 4: Chronic Toxicity and Other Endpoints for Fenothiocarb
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Study Type Species Key Findings

Chronic Toxicity (1-year) Dog NOAEL: 1.5 mg/kg bw/day

Carcinogenicity Rat, Mouse No evidence of carcinogenicity

Genotoxicity In vitro/In vivo

Negative in DNA repair,

reverse mutation, and host-

mediated assays. Positive in

an in vitro chromosomal

aberration test with metabolic

activation and a mouse bone

marrow micronucleus test (oral

administration).

Reproductive and

Developmental Toxicity
Rat

Decreased number of corpora

lutea and implantations. At

maternally toxic doses,

external malformations (e.g.,

encephalocele) were observed

in fetuses.

Mode of Action
Fenothiocarb acts as a non-systemic neurotoxin. As a thiocarbamate, it is presumed to inhibit

acetylcholinesterase (AChE) in the nervous system of mites. This inhibition leads to the

accumulation of the neurotransmitter acetylcholine, causing continuous nerve stimulation,

paralysis, and ultimately, death of the pest.

Applications and Formulations
Fenothiocarb is primarily used as an acaricide to control the eggs and young stages of spider

mites (Panonychus spp.) in various agricultural settings, including apple orchards, citrus

groves, cotton fields, and on vegetables. It is commonly available as an emulsifiable

concentrate.

Environmental Fate
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Fenothiocarb is not considered to be persistent in soil or water systems. Its degradation is

influenced by factors such as sunlight and microbial activity.

Degradation Pathways
The primary degradation pathways for Fenothiocarb involve oxidation of the sulfur atom and

photodegradation. In soil, degradation is more rapid under upland conditions compared to

flooded conditions, with major metabolites including fenothiocarb sulfoxide and its sulfone.

Photodegradation in sunlight leads to the formation of several products, with the initial step

being the oxidation of the sulfur atom to form the sulfoxide.
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Caption: Environmental degradation pathway of Fenothiocarb.

Experimental Protocols
While detailed, step-by-step protocols are proprietary and vary by laboratory, the following

sections outline the general methodologies for the synthesis and analysis of Fenothiocarb.

Synthesis Workflow
The commercial synthesis of Fenothiocarb typically involves a multi-step process starting from

phenol and 1,4-dichlorobutane.
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Caption: Generalized synthesis workflow for Fenothiocarb.

Residue Analysis Workflow
The analysis of Fenothiocarb residues in environmental samples like soil and water typically

follows a standardized workflow involving extraction, cleanup, and instrumental analysis.
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Caption: Typical workflow for Fenothiocarb residue analysis.

A common method for the extraction of pesticide residues from soil is the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method. For water samples, liquid-liquid extraction

(LLE) or solid-phase extraction (SPE) are frequently employed. Subsequent analysis is typically

performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas

Chromatography-Mass Spectrometry (GC-MS) for sensitive and selective quantification.

Conclusion
Fenothiocarb is an effective acaricide with a well-characterized toxicological profile. Its

moderate persistence in the environment and known degradation pathways allow for informed

risk assessment. The analytical methods for its detection are robust and sensitive. Further

research into its specific interactions with mite signaling pathways could provide a more
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detailed understanding of its mode of action and potentially lead to the development of more

targeted pest control strategies.

To cite this document: BenchChem. [Fenothiocarb chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-properties
https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-properties
https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-properties
https://www.benchchem.com/product/b1672524#fenothiocarb-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

